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Cat. No.: B081349 Get Quote

An Application Note on the Formulation of Alpha-Cedrene Epoxide in Cosmetic Matrices

Introduction
Alpha-cedrene epoxide is a bicyclic sesquiterpenoid derived from alpha-cedrene, a primary

constituent of cedarwood oil.[1][2][3] With the chemical formula C₁₅H₂₄O, this compound is

characterized by a woody, amber, and cedar-like aroma, making it a valuable ingredient in the

fragrance industry.[1][4][5] Its applications extend to fine fragrances, personal care products,

and home care formulations where it serves as a fragrance ingredient and tonal modifier.[4][5]

Beyond its olfactory contributions, some studies suggest potential antimicrobial properties,

presenting an opportunity for its use as a natural preservative.[1] Alpha-cedrene epoxide is

noted for its exceptional stability in diverse formulation environments, including complex

emulsified systems.[1] This document provides detailed guidelines and protocols for the

formulation of alpha-cedrene epoxide in various cosmetic matrices, intended for researchers,

scientists, and product development professionals.

Physicochemical Properties
A thorough understanding of alpha-cedrene epoxide's properties is crucial for successful

formulation. It is a colorless to pale yellow liquid, insoluble in water but soluble in ethanol and

other organic solvents.[6] Key properties are summarized in the table below.
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Property Value Reference(s)

Chemical Name

(1R,2R,5S,7R,8S)-2,6,6,8-

tetramethyl-9-

oxatetracyclo[5.4.1.01,5.08,10]

dodecane

[1][2]

CAS Number 13567-39-0 [1]

Molecular Formula C₁₅H₂₄O [1][4]

Molecular Weight 220.35 g/mol [1][4][7]

Appearance Colorless to pale yellow liquid [6]

Odor Profile
Woody, amber, tobacco,

sandalwood, cedar-like
[4][5][6]

Boiling Point ~264 - 283 °C [4][6][8]

Flash Point ~94 - 99 °C [5][6][8]

Solubility
Insoluble in water; Soluble in

ethanol and organic solvents
[6]

Stability Stable under normal conditions [1][6]

Applications in Cosmetic Matrices
Alpha-cedrene epoxide is a versatile ingredient for a range of cosmetic products:

Fragrance Agent: Its primary use is to impart a sophisticated woody and amber scent profile.

It is powerful, stable, and particularly effective in soap formulations.[5]

Fragrance Fixative: Due to its low volatility and high substantivity (lasting up to 96 hours), it

helps to prolong the overall fragrance of a product.[3][5]

Potential Antimicrobial: Preliminary studies indicate antimicrobial properties, suggesting it

could contribute to the preservation system of a cosmetic formulation.[1]
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Synergistic Effects: It can create complex and enhanced accords when combined with other

natural ingredients, such as sandalwood oils, by forming hydrogen bonding networks that

stabilize the blend.[1]

Formulation Guidelines
Successful incorporation of alpha-cedrene epoxide requires careful consideration of its

properties and the intended cosmetic matrix.

Recommended Usage Levels
The concentration of alpha-cedrene epoxide should be adjusted based on the product type and

application area to ensure safety and desired fragrance intensity. The following are general

guidelines based on recommendations for essential oils and potent fragrance molecules in

cosmetics.[9][10]
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Cosmetic Matrix Application Area
Recommended
Concentration (%)

Rationale

Serums & Eye

Creams
Face (sensitive areas) 0.1 - 0.5%

The skin on the face is

delicate; lower

concentrations

minimize the risk of

irritation.[9][10]

Moisturizing Creams Face & Neck 0.5 - 1.0%

A balanced

concentration for

efficacy and safety in

leave-on facial

products.[9][11]

Body Lotions Body 1.0 - 2.0%

Body skin is generally

less sensitive,

allowing for slightly

higher concentrations.

[9]

Shower Gels &

Cleansers
Body (Rinse-off) 1.0 - 2.0%

Higher levels can be

used in rinse-off

products as contact

time is limited.[9][10]

Massage Oils Body 2.0 - 3.0%

Used for targeted

application where a

stronger scent and

potential therapeutic

effect is desired.[9]

Processing Considerations
Solubilization: As alpha-cedrene epoxide is oil-soluble, it should be incorporated into the oil

phase of an emulsion or solubilized with a suitable solvent or surfactant in aqueous systems.

Temperature: It is best to add alpha-cedrene epoxide during the cool-down phase of

formulation, typically below 40°C, to prevent volatilization and degradation of the fragrance
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profile.[10]

pH: While stable across a range of environments, it is advisable to maintain the final

formulation's pH within the typical range for cosmetic products (4.5 - 6.5) to ensure overall

product stability.

Stability Enhancement: For applications requiring extended fragrance longevity,

microencapsulation can be an effective technique, offering controlled release and protection

from degradation.[1]
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Workflow for Formulation and Stability Testing

Phase 1: Development

Phase 2: Characterization & Testing

Phase 3: Finalization

1. Raw Material QC
(α-Cedrene Epoxide)

2. Matrix Selection
(Cream, Lotion, Gel)

3. Prototype Formulation
(Oil & Water Phases)

4. Homogenization

5. Cool-Down & Addition
(Add α-Cedrene Epoxide < 40°C)

6. Physicochemical Analysis
(pH, Viscosity, Appearance)

7. Accelerated Stability Testing
(Temperature Cycling, Centrifugation)

8. Olfactory Evaluation
(Scent Profile & Longevity)

9. Microbial Challenge Test

10. Data Analysis & Formula Optimization

11. Scale-Up & Pilot Batch

Click to download full resolution via product page
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Figure 1: A typical workflow for developing and testing a cosmetic formulation containing alpha-
cedrene epoxide.

Experimental Protocols
The following protocols provide detailed methodologies for the formulation and stability testing

of an Oil-in-Water (O/W) cream containing alpha-cedrene epoxide.

Protocol 1: Preparation of an O/W Cream (100g Batch)
This protocol outlines the creation of a base O/W cream, a common vehicle for cosmetic

actives and fragrances.

Phase Ingredient INCI Name % (w/w) Function

A (Water Phase) Deionized Water Aqua 75.20 Solvent

Glycerin Glycerin 5.00 Humectant

Xanthan Gum Xanthan Gum 0.30 Thickener

B (Oil Phase) Cetearyl Alcohol Cetearyl Alcohol 5.00
Thickener,

Emollient

Glyceryl Stearate Glyceryl Stearate 4.00 Emulsifier

Caprylic/Capric

Triglyceride

Caprylic/Capric

Triglyceride
8.00 Emollient

C (Cool-Down

Phase)

Alpha-Cedrene

Epoxide

alpha-Cedrene

epoxide
1.00 Fragrance

Phenoxyethanol

(and)

Ethylhexylglyceri

n

Phenoxyethanol,

Ethylhexylglyceri

n

1.00 Preservative

Citric Acid /

Sodium

Hydroxide

Citric Acid /

Sodium

Hydroxide

0.50 (q.s.) pH Adjuster

Methodology:
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Water Phase Preparation: In a sanitized beaker, combine deionized water and glycerin.

Begin heating to 75°C while mixing. Slowly sprinkle in xanthan gum under vigorous mixing to

prevent clumping and mix until fully hydrated.

Oil Phase Preparation: In a separate sanitized beaker, combine all Phase B ingredients.

Heat to 75°C while mixing until all components are melted and uniform.

Emulsification: Slowly add the Oil Phase (B) to the Water Phase (A) under high-shear

homogenization for 3-5 minutes.

Cooling: Switch to gentle sweep mixing and begin cooling the emulsion.

Cool-Down Phase Addition: Once the emulsion temperature is below 40°C, add the Phase C

ingredients (alpha-cedrene epoxide and preservative) one by one, mixing well after each

addition.

Final Adjustments: Check the pH of the cream and adjust to a target of 5.5 using citric acid or

sodium hydroxide solution as needed.

Packaging: Pour the final cream into appropriate containers for stability testing.

Protocol 2: Stability Testing of the Cosmetic Formulation
This protocol ensures the formulation's integrity, safety, and performance over its shelf life.

1. Physical Stability Assessment:

Centrifugation Test: Centrifuge a 10g sample of the cream at 3000 rpm for 30 minutes.

Observe for any signs of phase separation, creaming, or coalescence.

Accelerated Aging (Temperature Cycling): Store samples under various conditions and

evaluate at intervals (24h, 1 week, 1 month, 3 months).

Cycle 1: 4°C (Refrigerator)

Cycle 2: 25°C (Room Temperature)

Cycle 3: 45°C (Oven)
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Cycle 4: Freeze-Thaw ( -10°C for 24h, then 25°C for 24h; repeat for 3 cycles).

Evaluation Criteria: At each interval, assess samples for changes in color, odor, pH, viscosity,

and appearance. Compare against a control sample stored at 25°C.

2. Chemical Stability Assessment:

Odor Profile: At each stability checkpoint, perform an olfactory evaluation to detect any

changes in the woody-amber scent profile of the alpha-cedrene epoxide, which could

indicate degradation.

pH Monitoring: Measure the pH of the formulation at each interval, as a significant shift can

indicate chemical reactions or instability.

3. Microbiological Stability:

Preservative Efficacy Test (PET) / Challenge Test: The final formulation should be subjected

to a microbial challenge test (e.g., ISO 11930) by a qualified laboratory to ensure it is

adequately protected against microbial contamination during consumer use.
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Key Considerations for Alpha-Cedrene Epoxide Formulation

Physicochemical Properties Formulation Parameters

Desired Outcomes

α-Cedrene Epoxide
Formulation

Oil Solubility

influences

Concentration
(0.1% - 3.0%)

requires setting

Product Stability

aims for

Thermal Sensitivity
Matrix Type

(O/W, W/O, Anhydrous)

dictates choice of

Woody/Amber Scent
Processing Temp
(< 40°C Addition)

necessitates

Consumer Safety

impacts

determines

Scent Longevity

preserves

Click to download full resolution via product page
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Figure 2: Logical relationships between alpha-cedrene epoxide properties, formulation
parameters, and outcomes.

Safety and Regulatory Considerations
While alpha-cedrene epoxide is not classified as a hazardous substance by the majority of

notifying companies under GHS criteria, it is recognized as a potential skin and eye irritant and

may cause allergic skin reactions.[1][6][7]

Patch Testing: It is crucial to perform a patch test on a small area of skin before widespread

use of any new formulation.[9]

Allergens: Formulators must be aware of and comply with regional regulations regarding

fragrance allergens.[9][11]

Safe Handling: During manufacturing, appropriate personal protective equipment (gloves,

safety goggles) should be used to avoid direct contact.[6]

IFRA Standards: Always consult the latest International Fragrance Association (IFRA)

standards to ensure the usage level of alpha-cedrene epoxide is within the acceptable limits

for the specific cosmetic category.

Conclusion
Alpha-cedrene epoxide is a highly effective and stable fragrance ingredient for a wide array of

cosmetic applications. Its characteristic woody and amber scent can significantly enhance a

product's sensory appeal. Successful formulation is dependent on a clear understanding of its

physicochemical properties, particularly its oil solubility and thermal sensitivity. By incorporating

it into the cool-down phase of production at appropriate concentrations and conducting rigorous

stability testing, formulators can create stable, effective, and safe cosmetic products that

leverage the unique olfactory profile of this valuable sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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